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Compound of Interest

Compound Name: Ethanol, 2,2'-(octylimino)bis-

Cat. No.: B098783

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Ethanol, 2,2'-(octylimino)bis- (CAS No. 15520-05-5), a compound used as a surfactant,
corrosion inhibitor, and chemical intermediate.[1] Adherence to these procedures is critical to
ensure personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

Before handling Ethanol, 2,2'-(octylimino)bis-, it is crucial to be aware of its hazard profile.
This substance is harmful if swallowed and can cause severe skin burns and eye damage.[2]
Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood,
and wear appropriate personal protective equipment (PPE).[3][4]

Personal Protective Equipment (PPE):

e Gloves: Chemical-impermeable gloves are required.[3]

o Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[4]
» Clothing: A lab coat or other protective clothing should be worn.[4]

In the event of a spill, immediately evacuate personnel to a safe area, remove all sources of
ignition, and prevent the chemical from entering drains.[3] Use spark-proof tools and explosion-
proof equipment for cleanup.[3]
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Step-by-Step Disposal Protocol

1.

Waste Identification and Segregation:

Properly label all waste containers with the full chemical name: "Ethanol, 2,2'-
(octylimino)bis-" and the associated hazards.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's hazardous waste management guidelines.

. Spill Management and Cleanup:

For small spills, collect the material using absorbent pads or other suitable containment
materials.

For larger spills, contain the spill to prevent further spread.[3]

All materials used for cleanup (e.g., absorbent pads, contaminated gloves) must be disposed
of as hazardous waste.

. In-Laboratory Waste Collection and Storage:

Collect waste Ethanol, 2,2'-(octylimino)bis- in a suitable, closed, and properly labeled
container.[3]

Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials.

. Final Disposal:

Prohibited Disposal: Under no circumstances should Ethanol, 2,2'-(octylimino)bis- be
disposed of down the drain or in regular trash.[3][5] Discharge into the environment must be
avoided.[3]

Licensed Chemical Destruction: The recommended method of disposal is through a licensed
chemical destruction plant.[3]
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o Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to
neutralize harmful combustion byproducts.[3]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

5. Disposal of Contaminated Packaging:

o Empty containers should be triple-rinsed (or the equivalent) with a suitable solvent.[3] The
rinsate should be collected and disposed of as hazardous waste.

 After proper rinsing, the packaging can be punctured to render it unusable for other purposes
and then disposed of in a sanitary landfill, or offered for recycling or reconditioning if
permissible by local regulations.[3]

o Combustible packaging materials may be incinerated in a controlled manner with flue gas
scrubbing.[3]

Quantitative Toxicity Data
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. Exposure
Test Type Species Route Value . Reference
Time
LD50 (Lethal ca. 1157
Rat Oral - [3]
Dose, 50%) mg/kg bw
LD50 (Lethal > 2000 mg/kg
Rat Dermal - [3]

Dose, 50%) bw
LC50 (Lethal
Concentratio Fish - 22 - 50 mg/L 96 h [3]
n, 50%)
EC50
(Effective )

) Daphnia - 19.1 mg/L 48 h [3]
Concentratio
n, 50%)
EC50
(Effective

) Algae - 1.35 mg/L 72 h [3]
Concentratio
n, 50%)

Disposal Workflow Diagram
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4 Preparation & Handling )
Identify Waste:
Ethanol, 2,2'-(octylimino)bis-

'

Wear Appropriate PPE:
- Chemical-resistant gloves
- Eye protection
- Lab coat

Spill or Leak?

Contain & Clean Up Spill
with appropriate materials

No

Collect cleanup materials
as hazardous waste

- J

4 Waste Collection & Stovrage )

Collect waste in a
properly labeled, closed container

l

Store in a designated,
secure, and ventilated area

- T J

4 Final Disposal )

Prohibited Disposal:
- DO NOT pour down drain
- DO NOT discard in regular trash

Contact Institutional EHS
for waste pickup

Disposal by Licensed Contractor:
- Chemical Destruction Plant or
- Controlled Incineration

Click to download full resolution via product page

Caption: Disposal workflow for Ethanol, 2,2'-(octylimino)bis-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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